Cas no 1945-77-3 (Methylthymol Blue Sodium Salt)

Methylthymol Blue Sodium Salt is a water-soluble metallochromic indicator widely used in complexometric titrations, particularly for the determination of calcium, magnesium, and other metal ions. Its high sensitivity and distinct color transition at specific pH ranges make it a reliable choice for endpoint detection in analytical chemistry. The sodium salt form enhances solubility in aqueous solutions, ensuring consistent performance in titration assays. This compound exhibits excellent stability under standard laboratory conditions and is compatible with common buffer systems. Its selective chelating properties enable precise metal ion quantification, making it valuable in environmental, pharmaceutical, and industrial quality control applications.
Methylthymol Blue Sodium Salt structure
Methylthymol Blue Sodium Salt structure
Product Name:Methylthymol Blue Sodium Salt
CAS No:1945-77-3
MF:C37H40N2Na4O13S
MW:844.743193626404
MDL:MFCD00148905
CID:141722
PubChem ID:24860242
Update Time:2025-10-28

Methylthymol Blue Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Methylthymol blue
    • Methyl thymol blue complexon
    • Methylthymol Blue Sodium Salt
    • METHYLTHYMOL BLUE TETRASODIUM SALT WATER SOLUBLE, INDICATOR
    • MethylthymolBlue,tetrasodiumsalt,watersoluble,pure1GR
    • MethylthymolBlue,tetrasodiumsalt,watersoluble,pure5GR
    • 3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]thymolsulfonphthalein
    • 3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]thymolsulfonphthalein Sodium Salt
    • IND
    • METAB INDICATOR TABLETS
    • Methyl thymol blue c
    • METHYLTHYMOL BLUE SODIUM
    • Methylthymol Blue W
    • MethylthyMol Blue, tetrasodiuM salt, pure, water soluble
    • Methylthymol Blue, tetrasodium salt, water soluble, pure
    • Methylthymol Blue,tetrasodium salt
    • Methylthymol bule complexone
    • MTB
    • N-METHYLTHYMOL BLUE
    • Methylthymol Blue sodium salt Methylthymol Blue
    • Methyl thyme blue indicator
    • methylthymol blue, tetrasodium salt
    • Methylthymol Blue W/S
    • Methylthymol blue, tetrasodium salt, ACS reagent, indicator grade
    • Methylthymol Blue, water soluble
    • 2-[[5-[3-[3-[[Bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-1,1-dioxo-2,1l
    • 2-[[5-[3-[3-[[Bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxymethyl)amino]acetic acid;sodium
    • CID 131850582
    • THYMOLSULFONEPHTHALEINDI-(METHYL-IMINODIACETIC ACID) SODIUM SALT
    • ethyl)-3,1-phenylene]methylene]]bis[n-(carboxymethyl)-,s,s-dioxide,tetrasodiu
    • glycine,n,n’-[3h-2,1-benzoxathiol-3-ylidenebis[[6-hydroxy-2-methyl-5-(1-methyl
    • Glycine,N,N’-[3H-2,1-benzoxathiol-3-ylidenebis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-,S,S-dioxide,tetrasodiumsalt
    • N-Methylthymol, Blue Sodium Salt, Reagent
    • MTB, Thymolsulfonphthalein-3μ,3-bis(methyliminodiacetic acid sodium salt), 3,3μ-Bis[N,N-di(carboxymethyl)aminomethyl]thymolsulfonephthalein sodium salt
    • 3,3-Bis[3-[bis(sodiooxycarbonylmethyl)aminomethyl]-4-hydroxy-5-isopropyl-2-methylphenyl]-3H-2,1-benzoxathiole 1,1-dioxide
    • Methylthymol blue tetrasodium
    • MFCD00148905
    • NSC 74311
    • AMY22399
    • FT-0628917
    • EINECS 217-743-3
    • sodium 2,2',2'',2'''-((((1,1-dioxido-3H-benzo[c][1,2]oxathiole-3,3-diyl)bis(6-hydroxy-5-isopropyl-2-methyl-3,1-phenylene))bis(methylene))bis(azanetriyl))tetraacetate
    • Methylthymol Blue sodium salt, p.a., ACS reagent
    • AKOS015903072
    • Q27258002
    • Methylthymol Blue, sodium salt
    • D88657
    • NSC-74311
    • UNII-3T592ZMB9H
    • DTXSID80889451
    • Glycine, N,N'-(3H-2,1-benzoxathiol-3-ylidenebis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, S,S-dioxide, tetrasodium salt
    • Tetrasodium N,N'-(3H-2,1-benzoxathiol-3-ylidenebis((6-hydroxy-5-isopropyl-2-methylphen-3,1-ylene)methylene))bis(N-(carboxylatomethyl)aminoacetate) S,S-dioxide
    • J-610054
    • METHYLTHYMOL BLUE TETRASODIUM SALT [MI]
    • Glycine, N,N'-((1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, tetrasodium salt
    • Acetic acid,[3H-2,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-isopropyl-2-methyl-m-phenylene)methylenenitrilo]]tetra-, S,S-dioxide, tetrasodium salt
    • 3T592ZMB9H
    • Methylthymol Blue Sodium Salt ACS grade
    • Methylthymolblau
    • Glycine, N,N'-[(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-, tetrasodium salt
    • Methylthymol Blue sodium salt, Dye content 70 %
    • Glycine, N,N'-((1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, sodium salt (1:4)
    • ACETIC ACID,(3H-2,1-BENZOXATHIOL-3-YLIDENEBIS((6-HYDROXY-5-ISOPROPYL-2-METHYL-M-PHENYLENE)METHYLENENITRILO))TETRA-,S,S-DIOXIDE, TETRASODIUM SALT
    • 1945-77-3
    • TETRASODIUM N,N'-(3H-2,1-BENZOXATHIOL-3-YLIDENEBIS((6- HYDROXY-5-ISOPROPYL-2-METHYLPHEN-3,1-YLENE)METHYLENE))BIS(N- (CARBOXYLATOMETHYL)AMINOACETATE) S,S-DIOXIDE
    • Glycine, N,N'((1,1dioxido3H2,1benzoxathiol3ylidene)bis((6hydroxy2methyl5(1methylethyl)3,1phenylene)methylene))bis(N(carboxymethyl), tetrasodium
    • 3H-2,1-Benzoxathiol-3-ylidenebis[(6-hydroxy-5-isopropyl-2-methyl-m-phenylene)methylenenitrilo]tetraacetic acid, S,S-dioxide-
    • Tetrasodium N,N'(3H2,1benzoxathiol3ylidenebis((6hydroxy5isopropyl2methylphen3,1ylene)methylene))bis(N(carboxylatomethyl)aminoacetate) S,Sdioxide
    • Glycine, N,N'(3H2,1benzoxathiol3ylidenebis((6hydroxy2methyl5(1methylethyl)3,1phenylene)methylene))bis(N(carboxymethyl), S,Sdioxide, tetrasodium salt
    • DIZZDZCUMBBRSG-UHFFFAOYSA-J
    • Methylthymol Blue tetrasodium salt
    • DTXCID501030762
    • Tetrasodium N,N'-[3H-2,1-benzoxathiol-3-ylidenebis[[6-hydroxy-5-isopropyl-2-methylphen-3,1-ylene]methylene]]bis[N-(carboxylatomethyl)aminoacetate] S,S-dioxide
    • Glycine, N,N'-[(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-, sodium salt (1:4)
    • DA-65416
    • METHYLTHYMOLBLUE
    • FM32380
    • MDL: MFCD00148905
    • Inchi: 1S/C37H44N2O13S.4Na/c1-19(2)23-11-28(21(5)25(35(23)48)13-38(15-31(40)41)16-32(42)43)37(27-9-7-8-10-30(27)53(50,51)52-37)29-12-24(20(3)4)36(49)26(22(29)6)14-39(17-33(44)45)18-34(46)47;;;;/h7-12,19-20,48-49H,13-18H2,1-6H3,(H,40,41)(H,42,43)(H,44,45)(H,46,47);;;;/q;4*+1/p-4
    • InChI Key: DIZZDZCUMBBRSG-UHFFFAOYSA-J
    • SMILES: S1(C2C=CC=CC=2C(C2C=C(C(C)C)C(=C(CN(CC(=O)[O-])CC(=O)[O-])C=2C)O)(C2C=C(C(C)C)C(=C(CN(CC(=O)[O-])CC(=O)[O-])C=2C)O)O1)(=O)=O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 756.25600
  • Monoisotopic Mass: 844.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 16
  • Complexity: 1330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 17
  • XLogP3: -0.3
  • Topological Polar Surface Area: 248

Experimental Properties

  • Color/Form: Dark blue purple powder with metallic luster.
  • Density: 1.4270
  • Melting Point: 252-256°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.635
  • PH: 6.2 (10g/l, H2O, 20℃)
  • Solubility: 460g/l
  • Water Partition Coefficient: Soluble in water (460 g/L) at 20°C.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 247.89000
  • LogP: 4.99540
  • Solubility: Soluble in water, the solution is blue; Insoluble in ethanol and other organic solvents.

Methylthymol Blue Sodium Salt Customs Data

  • HS CODE:2934 99 90

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Methylthymol Blue Sodium Salt Related Literature

Additional information on Methylthymol Blue Sodium Salt

Methylthymol Blue Sodium Salt: A Comprehensive Overview

The compound with CAS No. 1945-77-3, commonly referred to as Methylthymol Blue Sodium Salt, is a significant chemical entity in various scientific and industrial applications. This compound has garnered attention due to its unique properties and versatile uses across different fields. In this article, we delve into the characteristics, applications, and recent advancements associated with Methylthymol Blue Sodium Salt, providing a comprehensive understanding of its role in modern science and technology.

Methylthymol Blue Sodium Salt is a derivative of thymol, a naturally occurring phenolic compound found in certain essential oils. The sodium salt form enhances its solubility in aqueous solutions, making it more suitable for various applications. Recent studies have highlighted its potential as a pH indicator due to its ability to exhibit distinct color changes across different pH ranges. This property has been leveraged in biochemical assays and environmental monitoring systems, where precise pH measurements are crucial.

One of the most notable advancements involving Methylthymol Blue Sodium Salt is its application in biosensing technologies. Researchers have developed sensors incorporating this compound to detect specific analytes in complex biological samples. For instance, studies published in 2023 demonstrate its effectiveness in detecting glucose levels in blood samples, offering a non-invasive alternative to traditional methods. The compound's ability to interact with biomolecules without altering their functionality makes it an ideal candidate for such applications.

In the field of pharmaceuticals, Methylthymol Blue Sodium Salt has shown promise as a drug delivery agent. Its biocompatibility and controlled release properties have been explored in targeted drug delivery systems. Recent experiments indicate that it can encapsulate hydrophobic drugs, ensuring their stability and controlled release at specific sites within the body. This development holds significant potential for treating diseases such as cancer, where localized drug delivery is essential.

The environmental impact of Methylthymol Blue Sodium Salt has also been a topic of interest among researchers. Studies conducted in 2023 suggest that it exhibits biodegradability under specific conditions, reducing its ecological footprint compared to traditional synthetic indicators. This attribute makes it a sustainable alternative for industries seeking eco-friendly solutions for pH measurement and sensing applications.

Furthermore, the synthesis and characterization of Methylthymol Blue Sodium Salt have been optimized through green chemistry approaches. By utilizing renewable resources and minimizing waste generation during production, scientists have ensured that the compound's manufacturing process aligns with global sustainability goals. These advancements not only enhance the compound's accessibility but also contribute to reducing environmental pollution.

In conclusion, Methylthymol Blue Sodium Salt (CAS No. 1945-77-3) stands out as a multifaceted compound with diverse applications across various scientific domains. From biosensing and pharmaceuticals to environmental monitoring and green chemistry, its versatility continues to drive innovative research and development efforts. As technology advances, the potential uses of this compound are expected to expand further, solidifying its position as a key player in modern science.

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